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Cat. No.: B15360093

Technical Guide: Ammonium Iron(lll) Sulfate
Dodecahydrate

Prepared for: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Examination of the Chemical Structure, Properties, and Synthesis of
Ammonium Iron(lll) Sulfate Dodecahydrate (Azanium;iron(3+);sulfate)

Introduction

Ammonium iron(lll) sulfate, systematically named azanium;iron(3+);sulfate, is an inorganic
compound and a member of the alum family of double salts. The most common and stable
form is the dodecahydrate, with the chemical formula NHaFe(SOa4)2:12H20. Also known as
ferric ammonium sulfate (FAS) or iron alum, this compound presents as pale violet, octahedral
crystals. It is a crucial reagent in various fields, including analytical chemistry, where it serves
as an iron standard, and in biochemistry as a catalyst for generating free radicals. Its
applications extend to dyeing and textile printing as a mordant, wastewater treatment, and
organic synthesis. This technical guide provides a comprehensive overview of its chemical
structure, physicochemical properties, and detailed experimental protocols for its synthesis and
structural characterization.

Physicochemical and Crystallographic Properties
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Ammonium iron(lll) sulfate dodecahydrate is a crystalline solid that is readily soluble in water.
The aqueous solution is acidic due to the hydrolysis of the hydrated ferric ion. The compound is
paramagnetic and acts as a weak oxidizing agent.

Quantitative Data Summary

The following tables summarize the key quantitative properties of ammonium iron(lll) sulfate

dodecahydrate.
Property Value Reference
Chemical Formula NH4Fe(S0a4)2:12H20
Molar Mass 482.19 g/mol
Appearance Pale violet octahedral crystals
Density 1.71 g/cm3
Melting Point 39-41 °C (102-106 °F)
Solubility in Water 1240 g/L (at 25 °C)
pH of 0.1 M Solution ~2.5
Crystallographic Parameter Value Reference
Crystal System Cubic (as an alum)
Space Group Pa-3
Unit Cell Dimension (a) 12.293 A

~1.98 A (typical for

Fe-O Bond Length
[Fe(H20)¢]3")

Note: Detailed atomic coordinates and specific bond angle data from single-crystal X-ray
diffraction studies are not readily available in public databases. The Fe-O bond length is a
typical value for the hexaaquairon(lll) ion.
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Chemical Structure

As a member of the alum family, the crystal structure of ammonium iron(lll) sulfate

dodecahydrate is well-defined. The structure consists of:

A hexaaquairon(lll) cation, [Fe(H20)e]3*: The iron(lll) ion is octahedrally coordinated to six
water molecules.

An ammonium cation, NHa™.
Two sulfate anions, SOa42-.

Six additional water molecules of crystallization, which, along with the other ions, are held
together in the crystal lattice by an extensive network of hydrogen bonds.

The overall formula can be more descriptively written as NHa--INVALID-LINK--2:6H20. The pale

violet color of the crystals is characteristic of the [Fe(H20)s]3* ion.

Experimental Protocols
Synthesis of Ammonium Iron(lll) Sulfate Dodecahydrate

This protocol details the synthesis of ferric ammonium sulfate from ferrous ammonium sulfate

(Mohr's salt) via oxidation.

Materials:

Ferrous sulfate heptahydrate (FeSOa-7H20) or Ferrous ammonium sulfate hexahydrate
((NH4)2Fe(S0a4)2:6H20)

Concentrated sulfuric acid (98%)

Hydrogen peroxide (30% wi/v)

Ammonium sulfate ((NH4)2S0a) (if starting from ferrous sulfate)
Distilled water

Beakers
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Glass stirring rod

Heating plate

Ice bath

Buchner funnel and filter paper

Procedure:

Preparation of Ferrous Sulfate Solution: Dissolve 22.2 g of ferrous sulfate heptahydrate in 20
mL of distilled water in a 250 mL beaker. To prevent hydrolysis and the formation of iron(lll)
hydroxides, slowly add 4 mL of concentrated sulfuric acid while stirring.

Oxidation of Iron(ll) to Iron(lll): Gently heat the acidic ferrous sulfate solution. Slowly, and in
small portions, add 10 mL of 30% hydrogen peroxide to the warm solution. The reaction is
exothermic and will be accompanied by effervescence. The solution's color will change from
pale green to a reddish-brown or dark yellow, indicating the oxidation of Fe?* to Fe3+.
Continue heating gently for about 10 minutes after the addition is complete to ensure all the
peroxide has decomposed.

Addition of Ammonium Sulfate: In a separate beaker, dissolve 5.3 g of ammonium sulfate in
a minimal amount of hot distilled water (approximately 10-15 mL).

Formation of the Double Salt: Add the hot ammonium sulfate solution to the hot ferric sulfate
solution and stir to mix.

Crystallization: Remove the beaker from the heat and allow it to cool slowly to room
temperature. Then, place the beaker in an ice bath to facilitate the crystallization of the pale
violet ferric alum crystals.

Isolation and Drying: Collect the crystals by vacuum filtration using a Buchner funnel. Wash
the crystals with a small amount of cold distilled water to remove any soluble impurities.
Allow the crystals to air dry on a filter paper. For long-term storage, keep the crystals in a
sealed container to prevent efflorescence (loss of water
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[https://www.benchchem.com/product/b15360093#what-is-the-chemical-structure-of-
azanium-iron-3-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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